Cas no 2375261-63-3 ((1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine)

• Product Name: (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine
• CAS No: 2375261-63-3
• MF: C₁₄H₂₃NSi
• MW: 233.424624681473
• CID: 6291024
• PubChem ID: 145874280
• Update Time: 2025-08-05

(1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,1-dimethyl-4-phenylsilinan-4-yl)methanamine
• EN300-6738095
• 2375261-63-3
• (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine

• Inchi： 1S/C14H23NSi/c1-16(2)10-8-14(12-15,9-11-16)13-6-4-3-5-7-13/h3-7H,8-12,15H2,1-2H3
• InChI Key： LLGLAZZRCFPZQN-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C2C=CC=CC=2)(CN)CC1

Computed Properties

• Exact Mass: 233.159976272g/mol
• Monoisotopic Mass: 233.159976272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine

Introduction to (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine and Its Significance in Modern Chemical Research

(1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine, identified by its CAS number 2375261-63-3, is a compound of considerable interest in the field of organic and inorganic chemistry. This organosilicon derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's sililanamine backbone, characterized by a silicon atom bonded to two methyl groups and a phenyl group, presents an intriguing framework for chemical modifications and functionalization.

The structural motif of (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine opens up possibilities for applications in catalysis, material science, and pharmaceuticals. The presence of a phenyl group attached to the silicon atom enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted the compound's role in the development of novel catalysts that facilitate carbon-carbon bond formation, which is crucial for the synthesis of complex organic molecules.

In the realm of pharmaceutical research, the sililanamine core has shown promise as a scaffold for drug discovery. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for designing new therapeutic agents. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity and receptor binding, which are key mechanisms in drug action.

One of the most compelling aspects of (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine is its versatility in cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have wide-ranging applications in both academic research and industrial processes. The compound's silicon center can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, enabling the formation of carbon-carbon bonds with high selectivity and yield.

The synthesis of (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a silane precursor followed by functionalization with appropriate reagents to introduce the desired substituents. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and fewer byproducts, underscoring the progress in modern chemical synthesis.

The compound's stability under various reaction conditions is another critical factor that contributes to its utility. Unlike some organosilicon compounds that may decompose under harsh conditions, (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine remains robust enough to be used in a variety of chemical processes. This stability is particularly important in industrial applications where reaction conditions are often less controlled than in academic laboratories.

In conclusion, (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine represents a significant advancement in the field of organosilicon chemistry. Its unique structure and reactivity make it a valuable tool for researchers working on catalysts, materials, and pharmaceuticals. As our understanding of its properties continues to grow, it is likely that new applications will emerge, further solidifying its importance in modern chemical research.